Cas no 344349-32-2 (3H-Purine-3-acetic acid, 6-amino-, 1,1-dimethylethyl ester)

• Product Name: 3H-Purine-3-acetic acid, 6-amino-, 1,1-dimethylethyl ester
• CAS No: 344349-32-2
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 1464189
• Update Time: 2024-08-23

3H-Purine-3-acetic acid, 6-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Purine-3-acetic acid, 6-amino-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H15N5O2/c1-11(2,3)18-7(17)4-16-6-15-9(12)8-10(16)14-5-13-8/h5-6H,4,12H2,1-3H3
• InChI Key： SRCVXMGLPWYVLO-UHFFFAOYSA-N
• SMILES： N1C2C(N(CC(OC(C)(C)C)=O)C=NC=2N)=NC=1

Computed Properties

• Exact Mass: 249.12275

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 350.9±52.0 °C(Predicted)
• PSA: 92.64
• pka: 5.32±0.70(Predicted)